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Compound of Interest

Compound Name: Carbic anhydride

Cat. No.: B151864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physical properties of Carbic
anhydride, with a specific focus on its melting and boiling points. This document summarizes

key quantitative data, outlines detailed experimental protocols for property determination, and

presents a visual workflow for the synthesis and characterization of this compound.

Physical Properties of Carbic Anhydride
Carbic anhydride, systematically named cis-endo-5-norbornene-2,3-dicarboxylic anhydride, is

a white crystalline solid at room temperature. Its physical characteristics are crucial for its

application in various chemical syntheses, including the development of pharmaceutical

intermediates.

Quantitative Data Summary
The melting and boiling points of Carbic anhydride have been reported in various chemical

literature. The data is summarized in the table below for easy comparison.
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Physical Property Value Conditions

Melting Point 164-165 °C Ambient Pressure

164.5 °C Ambient Pressure[1]

165-167 °C Ambient Pressure[2][3]

166 °C Ambient Pressure

Boiling Point 110-125 °C 1 x 10-3 Torr[1]

251.61 °C (rough estimate)[2][3]

Experimental Protocols for Physical Property
Determination
Accurate determination of the melting and boiling points of Carbic anhydride is essential for its

identification and purity assessment. The following sections detail the standard methodologies

for these measurements.

Melting Point Determination
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid phase. For a pure substance, this occurs over a narrow temperature range. The most

common laboratory methods for determining the melting point of Carbic anhydride involve the

use of a melting point apparatus or a Thiele tube.

Methodology using a Melting Point Apparatus (e.g., Mel-Temp):

Sample Preparation: A small amount of dry, crystalline Carbic anhydride is finely powdered.

The powdered sample is then packed into a capillary tube, sealed at one end, to a height of

2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Initial Rapid Heating: The apparatus is heated rapidly to a temperature approximately 15-20

°C below the expected melting point of Carbic anhydride (~165 °C).
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Slow Heating and Observation: The heating rate is then reduced to 1-2 °C per minute. The

sample is observed through the magnifying lens.

Recording the Melting Range: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the last solid

crystal disappears is recorded as the end of the melting range. For pure Carbic anhydride,

this range should be narrow (typically 0.5-1 °C).

Methodology using a Thiele Tube:

Sample Preparation: A capillary tube is prepared with Carbic anhydride as described

above.

Apparatus Setup: The capillary tube is attached to a thermometer using a rubber band or a

small piece of tubing. The thermometer and attached capillary are then immersed in a Thiele

tube containing a high-boiling point liquid, such as mineral oil or silicone oil, ensuring the

sample is level with the thermometer bulb.

Heating: The side arm of the Thiele tube is gently heated with a Bunsen burner. The design

of the tube allows for the circulation of the oil, ensuring uniform heating.

Observation and Recording: The sample is observed as the temperature rises. The melting

range is recorded in the same manner as with the melting point apparatus.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. Due to the high melting point of Carbic anhydride, its

boiling point at atmospheric pressure is also high and can be challenging to measure without

decomposition. Therefore, it is often determined under reduced pressure.

Methodology for Boiling Point Determination at Reduced Pressure (Micro-scale):

Apparatus Setup: A small amount of Carbic anhydride is placed in a test tube. A capillary

tube, sealed at one end, is inverted and placed inside the test tube with the open end

submerged in the molten anhydride. The test tube is then connected to a vacuum source and

a manometer.
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Heating and Pressure Reduction: The sample is heated while the pressure is reduced to the

desired value (e.g., 1 x 10-3 Torr).

Observation: As the sample is heated, a stream of bubbles will emerge from the open end of

the inverted capillary tube.

Cooling and Recording: The heating is discontinued, and the apparatus is allowed to cool

slowly. The temperature at which the liquid just begins to enter the capillary tube is recorded

as the boiling point at that specific pressure.

Synthesis and Characterization Workflow
The synthesis of Carbic anhydride is a classic example of a Diels-Alder reaction, a powerful

tool in organic synthesis. The following diagram illustrates the typical workflow from synthesis

to the characterization of its physical properties.
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Workflow for Synthesis and Physical Property Determination of Carbic Anhydride

Reactants:
- Cyclopentadiene
- Maleic Anhydride

Diels-Alder Reaction

Crude Carbic Anhydride

Purification
(Recrystallization)

Pure Carbic Anhydride Crystals

Melting Point Determination Boiling Point Determination
(under reduced pressure)

Data Analysis and Comparison
with Literature Values

Click to download full resolution via product page

Caption: Synthesis and Characterization Workflow of Carbic Anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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